Cas no 1473425-66-9 (4,7-Dibromopyrazolo[1,5-a]pyridine)

• Product Name: 4,7-Dibromopyrazolo[1,5-a]pyridine
• CAS No: 1473425-66-9
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• MDL: MFCD30531311
• CID: 4601540
• PubChem ID: 125461682
• Update Time: 2025-07-23

4,7-Dibromopyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,7-Dibromopyrazolo[1,5-a]pyridine
• BrC=1C=2N(C(=CC1)Br)N=CC2
• SB21457
• Pyrazolo[1,5-a]pyridine, 4,7-dibromo-
• 1473425-66-9
• CS-0051088
• SY047380
• YIC42566
• AS-53493
• P16579
• AKOS030630886
• MFCD30531311

• MDL： MFCD30531311
• Inchi： 1S/C7H4Br2N2/c8-5-1-2-7(9)11-6(5)3-4-10-11/h1-4H
• InChI Key： OMBCHPVZGXWDCL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(N2C1=CC=N2)Br

Computed Properties

• Exact Mass: 275.87207 g/mol
• Monoisotopic Mass: 273.87412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.3
• Molecular Weight: 275.93

Additional information on 4,7-Dibromopyrazolo[1,5-a]pyridine

Introduction to 4,7-Dibromopyrazolo[1,5-a]pyridine (CAS No. 1473425-66-9)

4,7-Dibromopyrazolo[1,5-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 1473425-66-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyridine class, a scaffold that has been extensively explored for its pharmacological properties. The presence of bromine substituents at the 4- and 7-positions enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate in the development of novel therapeutic agents.

The pyrazolo[1,5-a]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This structural motif is known for its ability to interact with various biological targets, including enzymes and receptors, which has led to its incorporation in numerous drug discovery campaigns. The brominated derivatives of this scaffold, such as 4,7-Dibromopyrazolo[1,5-a]pyridine, are particularly interesting because the bromine atoms can serve as handles for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures essential for drug design.

In recent years, 4,7-Dibromopyrazolo[1,5-a]pyridine has been investigated for its potential applications in the development of small-molecule inhibitors targeting various diseases. One of the most notable areas of research has been its role in oncology. Studies have demonstrated that this compound can modulate signaling pathways involved in cancer cell proliferation and survival. For instance, it has been shown to interact with kinases and other enzymes that are aberrantly activated in tumor cells. The bromine substituents facilitate the introduction of additional functional groups that can fine-tune the binding affinity and selectivity of the compound towards specific biological targets.

Moreover, the 4,7-Dibromopyrazolo[1,5-a]pyridine scaffold has shown promise in the development of agents with antimicrobial properties. Emerging research indicates that this compound can disrupt essential bacterial processes, making it a candidate for addressing antibiotic-resistant infections. The structural features of 4,7-Dibromopyrazolo[1,5-a]pyridine allow it to interfere with bacterial cell wall synthesis and other critical metabolic pathways. This has sparked interest in exploring its efficacy against multidrug-resistant strains of bacteria.

The synthesis of 4,7-Dibromopyrazolo[1,5-a]pyridine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine atoms at the 4- and 7-positions is often achieved using brominating agents under controlled conditions to ensure regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, which is crucial for both academic research and industrial applications.

Recent computational studies have also highlighted the importance of understanding the electronic properties of 4,7-Dibromopyrazolo[1,5-a]pyridine in designing effective drug candidates. Molecular modeling techniques have been employed to predict how variations in the substitution pattern affect the compound's interactions with biological targets. These insights have guided medicinal chemists in optimizing the structure-activity relationships (SAR) of analogs derived from this scaffold.

The pharmaceutical industry has taken note of the potential of 4,7-Dibromopyrazolo[1,5-a]pyridine as a building block for novel therapeutics. Several companies have included this compound in their libraries for screening against diverse disease targets. Its versatility and accessibility make it an attractive candidate for hit identification and lead optimization programs. As research continues to uncover new biological functions and synthetic applications for this molecule, its significance in drug discovery is expected to grow.

In conclusion,4,7-Dibromopyrazolo[1,5-a]pyridine (CAS No. 1473425-66-9) represents a promising chemical entity with broad utility in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for synthesizing novel compounds with potential therapeutic applications across multiple disease areas. Continued investigation into its properties and applications will likely yield further insights into its role as a key intermediate in medicinal chemistry.